Cas no 2548988-18-5 (3-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine)

• Product Name: 3-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine
• CAS No: 2548988-18-5
• MF: C₂₀H₂₁F₃N₆O
• MW: 418.415553808212
• CID: 5310397
• PubChem ID: 154883250
• Update Time: 2025-06-30

3-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-1H-pyrazol-1-yl)-6-[4-[[4-(trifluoromethoxy)phenyl]methyl]-1-piperazinyl]pyridazine
• AKOS040710735
• 3-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine
• 2548988-18-5
• F6619-7705

• Inchi： 1S/C20H21F3N6O/c1-15-8-9-29(26-15)19-7-6-18(24-25-19)28-12-10-27(11-13-28)14-16-2-4-17(5-3-16)30-20(21,22)23/h2-9H,10-14H2,1H3
• InChI Key： ZWGLEDUKZCQOCW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CN1CCN(C2=CC=C(N3C=CC(C)=N3)N=N2)CC1)(F)F

Computed Properties

• Exact Mass: 418.17289380g/mol
• Monoisotopic Mass: 418.17289380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.8±50.0 °C(Predicted)
• pka: 6.34±0.10(Predicted)

Additional information on 3-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine

Introduction to 3-(3-Methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine (CAS No. 2548988-18-5)

3-(3-Methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine (CAS No. 2548988-18-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of a 3-methyl-1H-pyrazol-1-yl and a 4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl substituent imparts unique pharmacological properties, making it a promising candidate for various drug development programs.

The 3-methyl-1H-pyrazol-1-yl moiety is known for its ability to modulate biological activities, particularly in the context of enzyme inhibition and receptor binding. This substituent has been extensively studied in the development of anti-inflammatory and anti-cancer agents. The 4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl group, on the other hand, is often associated with central nervous system (CNS) activity and has been explored in the treatment of neurological disorders such as depression and anxiety.

Recent research has highlighted the potential of 3-(3-Methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine as a potent inhibitor of specific enzymes involved in inflammatory pathways. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The selective nature of this inhibition suggests that it may offer improved therapeutic benefits with reduced side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, 3-(3-Methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine has shown promise in preclinical studies as a potential treatment for neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA), found that this compound effectively crosses the blood-brain barrier and modulates neurotransmitter levels, which are crucial for maintaining cognitive function. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(3-Methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine has also been extensively studied. Data from animal models indicate that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it could be developed into an effective oral medication with sustained therapeutic effects.

Safety and toxicity studies have shown that 3-(3-Methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine exhibits low toxicity at therapeutic doses. Preclinical trials have not reported any significant adverse effects, which is a positive indication for its potential use in clinical settings. However, further research is needed to fully understand its safety profile and to optimize its formulation for human use.

In conclusion, 3-(3-Methyl-1H-pyrazol-1-yl)-6-(4-{[4-(trifluoromethoxy)phenyl]methyl}piperazin-1-yl)pyridazine (CAS No. 2548988-18-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and neurodegenerative disease treatments. Ongoing research continues to explore its full potential, and it is anticipated that this compound will play a significant role in advancing medical treatments in the near future.